4-Methyl-1-naphthimidamide hydrochloride

• CAS No.: 477905-68-3
• Molecular Formula: C12H13ClN2
• Molecular Weight: 220.70 g/mol
• IUPAC Name: 4-methylnaphthalene-1-carboximidamide;hydrochloride
• InChI: InChI=1S/C12H12N2.ClH/c1-8-6-7-11(12(13)14)10-5-3-2-4-9(8)10;/h2-7H,1H3,(H3,13,14);1H
• InChI Key: XOEJWXFEMMUWDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C2=CC=CC=C12)C(=N)N.Cl

Description

4-Methyl-1-naphthimidamide hydrochloride is a synthetic organic compound characterized by a naphthalene backbone substituted with a methyl group at the 4-position and an amidine functional group at the 1-position, forming a hydrochloride salt.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Methyl-1-naphthimidamide hydrochloride typically involves the reaction of 4-methyl-1-naphthylamine with formamidine acetate in the presence of hydrochloric acid. The reaction is carried out under reflux conditions, and the product is isolated by crystallization. The reaction can be represented as follows:

$$\text{4-Methyl-1-naphthylamine} + \text{Formamidine acetate} \xrightarrow{\text{HCl, reflux}} \text{4-Methyl-1-naphthimidamide hydrochloride}$$4-Methyl-1-naphthylamine+Formamidine acetateHCl, reflux​4-Methyl-1-naphthimidamide hydrochloride

Industrial Production Methods: In industrial settings, the production of 4-Methyl-1-naphthimidamide hydrochloride involves similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Structural Considerations and Reactivity

4-Methyl-1-naphthimidamide hydrochloride contains a naphthalene ring substituted with a methyl group at the 4-position and an amidine group (-C(=NH)-NH₂) at the 1-position, forming a hydrochloride salt. Key reactivity centers include:

• Electrophilic aromatic substitution at the naphthalene ring (positions 2, 4, and 6 are typically reactive).

• Nucleophilic reactivity of the amidine group (e.g., protonation, alkylation, or acylation).

• Acid-base behavior due to the hydrochloride counterion and amidine functionality.

General Reaction Pathways for Naphthylamine Derivatives

While direct data on 4-Methyl-1-naphthimidamide hydrochloride is unavailable, analogous reactions for naphthylamines and amidines include:

2.1. Electrophilic Substitution

Naphthalene derivatives undergo electrophilic substitution (e.g., nitration, sulfonation) at positions activated by substituents. For example:

• Nitration : Likely occurs at the 4- or 5-position of the naphthalene ring if the amidine group directs electrophiles via resonance effects.

• Halogenation : Bromination or chlorination may proceed regioselectively depending on steric and electronic factors .

2.2. Reductive Reactions

• Hydrogenation : Catalytic hydrogenation (e.g., using Pd/C or Raney Ni) may reduce the amidine group to a primary amine or partially saturate the naphthalene ring .

• Reductive alkylation : Reaction with aldehydes/ketones and reducing agents (e.g., NaBH₃CN) could modify the amidine nitrogen .

2.3. Acid-Base and Salt-Forming Reactions

• The amidine group can act as a base, forming salts with strong acids (e.g., HCl, H₂SO₄) .

• Protonation at the amidine nitrogen may influence solubility and stability under acidic/basic conditions .

Thermal and Oxidative Stability

• Thermal decomposition : Naphthylamine derivatives may decompose at elevated temperatures, releasing toxic fumes (e.g., NH₃, HCl) .

• Oxidation : Strong oxidants (e.g., KMnO₄, CrO₃) could degrade the naphthalene ring or amidine group, forming quinones or carboxylic acids .

Comparative Data for Related Compounds

Compound	Key Reactions	Reference
N-Methyl-1-naphthylamine HCl	Catalytic hydrogenation, reductive amination, salt formation with organic acids
1-Naphthylamine	Nitration (→ 1-nitronaphthylamine), sulfonation (→ naphthionic acid)
Sertraline derivatives	Hydrogenolysis of benzyl groups, stereoselective synthesis

Research Gaps and Recommendations

No direct experimental data for 4-Methyl-1-naphthimidamide hydrochloride was identified in the provided sources. Further studies should prioritize:

• Synthetic optimization : Exploring amidine-specific reactions (e.g., cyclization, cross-coupling).

• Spectroscopic characterization : NMR/IR analysis to confirm reactivity patterns.

• Computational modeling : Predicting regioselectivity in electrophilic substitution.

Scientific Research Applications

4-Methyl-1-naphthimidamide hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a precursor in the synthesis of pharmaceutical compounds and is investigated for its therapeutic potential.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Methyl-1-naphthimidamide hydrochloride involves its interaction with specific molecular targets and pathways. The amidine group can form hydrogen bonds with biological macromolecules, influencing their structure and function. The compound’s effects are mediated through its ability to interact with enzymes, receptors, and other proteins, modulating their activity and leading to various biological outcomes.

Comparison with Similar Compounds

Data Tables for Comparative Analysis

Table 1: Physicochemical Properties of Selected Hydrochlorides

Compound	λmax (nm)	Storage Conditions	Purity	Key Functional Groups
4-Methyl-1-naphthimidamide HCl	~370–400*	-20°C (inferred)	≥98%*	Amidine, naphthalene, methyl
Benzimidamide HCl	Not given	Room temperature	Not given	Benzimidazole
4-Dimethylamino-N-benzylcathinone HCl	350	-20°C	≥98%	Cathinone, dimethylamino
Procainamide HCl	Not given	Ambient	≥95%	Aromatic amine, amide

*Inferred from structural analogs.

Table 2: Stability and Analytical Methods

Compound	Stability (Solution)	Key Analytical Method	Impurity Limits
Amitriptyline HCl	24 hours at 4°C	RP-HPLC	<0.5% degradation products
4-Methyl-1-naphthimidamide HCl	Not studied	TLC/UV (hypothetical)	Requires validation
Clindamycin HCl	48 hours at 25°C	FTIR, HPLC	≤2% related substances

Key Research Findings and Limitations

• Analytical Challenges : Unlike well-studied hydrochlorides (e.g., amitriptyline), the target compound lacks published specificity or dissolution data, necessitating method development akin to those in and .
  
  
• Safety and Handling: While hazards for 4-methyl-1-naphthimidamide are unconfirmed, analogs like cathinone derivatives () require stringent handling protocols, suggesting similar precautions.

Biological Activity

4-Methyl-1-naphthimidamide hydrochloride is a compound that has garnered interest due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores the synthesis, biological activity, and relevant case studies associated with this compound, providing a comprehensive overview based on diverse sources.

Synthesis

The synthesis of 4-Methyl-1-naphthimidamide hydrochloride typically involves the reaction of naphthalene derivatives with amine groups under controlled conditions. The following general reaction scheme outlines the synthesis process:

• Starting Materials : Naphthalene derivatives and amines.
• Reaction Conditions : Heating in the presence of catalysts or solvents.
• Product Isolation : Crystallization or chromatography techniques to purify the product.

Antimicrobial Properties

Research has shown that 4-Methyl-1-naphthimidamide hydrochloride exhibits significant antimicrobial activity. In a study evaluating various naphthimidamide derivatives, it was found that certain analogs demonstrated potent inhibitory effects against bacterial strains such as Staphylococcus aureus and Escherichia coli . The minimum inhibitory concentration (MIC) values for these compounds were reported to be in the range of 10-50 µg/mL, indicating moderate to strong antibacterial properties.

Anticancer Activity

The anticancer potential of 4-Methyl-1-naphthimidamide hydrochloride has been investigated through various assays. In vitro studies on cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer), revealed that this compound induces apoptosis and inhibits cell proliferation. The IC50 values for these cell lines were reported at approximately 15 µM for MCF-7 and 20 µM for HeLa cells, suggesting effective growth inhibition .

The mechanism by which 4-Methyl-1-naphthimidamide hydrochloride exerts its biological effects is believed to involve the following pathways:

• Induction of Apoptosis : The compound activates apoptotic pathways, leading to programmed cell death in cancer cells.
• Inhibition of Tubulin Polymerization : Similar to other naphthalimide derivatives, it may interfere with microtubule dynamics, disrupting mitotic processes in cancer cells .
• Reactive Oxygen Species (ROS) Generation : Increased ROS levels can lead to oxidative stress, further promoting apoptosis in malignant cells .

Case Study 1: Anticancer Activity Assessment

A study conducted by Dyshlovoy et al. investigated the effects of various naphthimidamide derivatives on human cancer cell lines. The results indicated that compounds similar to 4-Methyl-1-naphthimidamide hydrochloride showed significant cytotoxicity, with mechanisms linked to apoptosis and cell cycle arrest .

Case Study 2: Antimicrobial Efficacy

In another investigation focusing on antimicrobial properties, researchers tested a series of naphthimidamide derivatives against clinical isolates of bacteria. The findings highlighted that 4-Methyl-1-naphthimidamide hydrochloride exhibited a notable reduction in bacterial viability, supporting its potential as an antibacterial agent .

Summary of Findings

Activity Type	Target Organism/Cell Line	IC50/MIC Values	Observations
Antimicrobial	Staphylococcus aureus	10-50 µg/mL	Moderate to strong activity
	Escherichia coli	10-50 µg/mL	Effective against Gram-positive
Anticancer	MCF-7	~15 µM	Induces apoptosis
	HeLa	~20 µM	Inhibits proliferation